Cas no 131002-09-0 (6-Chloroisoquinolin-1-ol)

6-Chloroisoquinolin-1-ol is a heterocyclic compound featuring a chlorinated isoquinoline backbone with a hydroxyl substituent at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The chlorine and hydroxyl functional groups enhance its utility in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Its well-defined molecular framework is advantageous for constructing complex heterocyclic systems or modifying bioactive molecules. The compound’s purity and stability under standard conditions ensure consistent performance in synthetic applications. Researchers value 6-chloroisoquinolin-1-ol for its versatility in medicinal chemistry, particularly in the development of potential therapeutic agents targeting neurological or inflammatory pathways.
6-Chloroisoquinolin-1-ol structure
6-Chloroisoquinolin-1-ol structure
Product Name:6-Chloroisoquinolin-1-ol
CAS No:131002-09-0
MF:C9H6ClNO
MW:179.603041172028
MDL:MFCD07700290
CID:1104397
PubChem ID:21779697
Update Time:2025-10-29

6-Chloroisoquinolin-1-ol Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-1(2H)-IsoQuinolinone
    • 6-chloroisoquinolin-1-ol
    • 6-chloro-2H-isoquinolin-1-one
    • 6-Chloroisoquinolin-1(2H)-one
    • 6-chloro-1,2-dihydroisoquinolin-1-one
    • 6-Chloroisoquinolin-1-ol
    • MDL: MFCD07700290
    • Inchi: 1S/C9H6ClNO/c10-7-1-2-8-6(5-7)3-4-11-9(8)12/h1-5H,(H,11,12)
    • InChI Key: AVLGVJHAZWURPZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(NC=CC=2C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0

Experimental Properties

  • Boiling Point: 430.4°C at 760 mmHg

6-Chloroisoquinolin-1-ol Security Information

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